Aflavazole
Aflavazole
Brand Name:
Vulcanchem
CAS No.:
133401-09-9
VCID:
VC21218452
InChI:
InChI=1S/C28H35NO2/c1-15-13-21-24(19-7-5-6-8-20(19)29-21)25-18(15)11-12-28-22(30)10-9-17(3)27(28,4)23(31)14-16(2)26(25)28/h5-8,13,16-17,22-23,26,29-31H,9-12,14H2,1-4H3/t16-,17-,22+,23-,26+,27-,28+/m1/s1
SMILES:
CC1CCC(C23C1(C(CC(C2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O
Molecular Formula:
C28H35NO2
Molecular Weight:
417.6 g/mol
Aflavazole
CAS No.: 133401-09-9
Cat. No.: VC21218452
Molecular Formula: C28H35NO2
Molecular Weight: 417.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133401-09-9 |
|---|---|
| Molecular Formula | C28H35NO2 |
| Molecular Weight | 417.6 g/mol |
| IUPAC Name | (2S,3R,5R,6S,7R,10S,11S)-3,6,7,15-tetramethyl-18-azahexacyclo[12.11.0.02,11.06,11.017,25.019,24]pentacosa-1(14),15,17(25),19,21,23-hexaene-5,10-diol |
| Standard InChI | InChI=1S/C28H35NO2/c1-15-13-21-24(19-7-5-6-8-20(19)29-21)25-18(15)11-12-28-22(30)10-9-17(3)27(28,4)23(31)14-16(2)26(25)28/h5-8,13,16-17,22-23,26,29-31H,9-12,14H2,1-4H3/t16-,17-,22+,23-,26+,27-,28+/m1/s1 |
| Standard InChI Key | CXQOHHTZVIKVEM-KOOUEZQKSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@H]([C@]23[C@]1([C@@H](C[C@H]([C@H]2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O |
| SMILES | CC1CCC(C23C1(C(CC(C2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O |
| Canonical SMILES | CC1CCC(C23C1(C(CC(C2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O |
| Appearance | Tan powder |
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